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Compound of Interest

Compound Name: Halauxifen

Cat. No.: B1672591 Get Quote

Application Notes and Protocols for the use of halauxifen-methyl, a synthetic auxin herbicide,

in no-till agricultural systems.

Halauxifen-methyl is a valuable tool for weed management in no-till farming, particularly for the

control of problematic broadleaf weeds, including glyphosate-resistant biotypes.[1][2] As a

Group 4 herbicide, it mimics the plant hormone auxin, leading to the disruption of various

growth processes in susceptible plants and ultimately causing plant death.[3][4] This document

provides detailed application notes and experimental protocols for researchers and scientists

working with halauxifen-methyl in no-till environments.

Application Notes
Halauxifen-methyl offers effective pre-plant burndown control of several key broadleaf weeds.

[5] It is particularly effective against glyphosate-resistant (GR) horseweed (Erigeron

canadensis) and common ragweed. However, for a broader spectrum of weed control, tank-

mixing with other herbicides is often necessary.

Key Considerations for Application:

Application Timing: Halauxifen-methyl is primarily used as a pre-plant (PP) herbicide in no-

till corn and soybean production. Studies have shown that it can be applied safely close to

planting. Research indicates that the current application restrictions of 7 days pre-plant in

soybean and 5 days pre-plant in corn are conservative and could potentially be expanded.
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Crop Tolerance: Soybean and corn exhibit good tolerance to pre-plant applications of

halauxifen-methyl at registered rates. While minor, transient phytotoxicity has been

observed in some cases, it typically does not impact crop stand or yield. However, post-

emergence applications in soybean can cause significant injury and yield reduction.

Tank-Mixing: To enhance the weed control spectrum, halauxifen-methyl can be tank-mixed

with other herbicides such as 2,4-D, dicamba, and glyphosate. Following proper mixing order

and conducting a jar test is crucial to ensure compatibility and prevent application issues.

Environmental Conditions: The degradation of halauxifen-methyl in the soil is influenced by

microbial activity. While some studies suggest lower temperatures generally increase crop

phytotoxicity to soil-residual herbicides, research on halauxifen-methyl has shown that

higher temperatures may accentuate its phytotoxic effects in certain conditions.

Quantitative Data Summary
The following tables summarize quantitative data from various studies on the efficacy and crop

safety of halauxifen-methyl in no-till systems.

Table 1: Efficacy of Halauxifen-Methyl on Glyphosate-Resistant (GR) Horseweed

Herbicide
Treatment

Application Rate (g
ae ha⁻¹)

GR Horseweed
Control (%)

Source(s)

Halauxifen-methyl 5 81

Halauxifen-methyl 10 90

Dicamba 280 80

2,4-D 560 49

Glyphosate 560 33

Halauxifen-methyl +

Glyphosate
5 + 560 87-97

Glufosinate 500 63-66

Table 2: Soybean and Corn Response to Pre-plant Applications of Halauxifen-Methyl
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Crop
Halauxifen-
methyl Rate
(g a.i. ha⁻¹)

Application
Timing

Visible
Injury (%)

Yield
Impact

Source(s)

Soybean 5

14 DPP, 7

DPP, 1 DPP,

5 DAS

≤10
No significant

reduction

Soybean 10

14 DPP, 7

DPP, 1 DPP,

5 DAS

≤10
No significant

reduction

Soybean 5
POST (VE-

VC)
67-87

53-63%

decline

Corn 5

10 DPP, 5

DPP, 1 DPP,

5 DAS, POST

(VE-V1)

≤3 No effect

Corn 10

10 DPP, 5

DPP, 1 DPP,

5 DAS

≤3 No effect

Corn 10
POST (VE-

V1)
≤3

10%

reduction

DPP = Days Pre-Plant; DAS = Days After Seeding; POST = Post-emergence; VE-VC =

Cotyledon to unifoliate stage; VE-V1 = Spike to one leaf stage.

Experimental Protocols
The following are generalized protocols for conducting efficacy and crop tolerance trials with

halauxifen-methyl in no-till systems, based on methodologies reported in the cited literature.

Protocol 1: Field Efficacy Trial for Weed Control

1. Objective: To evaluate the efficacy of halauxifen-methyl applied alone and in tank-mixtures

for the control of target weed species in a no-till system.
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2. Experimental Design:

Randomized complete block design with 3-4 replications.
Plot size: e.g., 3 meters wide by 10 meters long.

3. Treatments:

Untreated control.
Halauxifen-methyl at various rates (e.g., 2.5, 5, and 10 g ae ha⁻¹).
Tank-mixtures of halauxifen-methyl with other herbicides (e.g., glyphosate, 2,4-D, dicamba).
Standard commercial herbicide programs for comparison.

4. Application:

Apply herbicides using a calibrated research plot sprayer equipped with flat-fan nozzles.
Spray volume: e.g., 150-200 L ha⁻¹.
Record environmental conditions at the time of application (temperature, humidity, wind
speed, weed growth stage).

5. Data Collection:

Visually assess percent weed control at specified intervals after treatment (e.g., 14, 28, and
56 days after treatment). Use a scale of 0% (no control) to 100% (complete control).
Measure weed density (plants m⁻²) and biomass (g m⁻²) from a designated quadrat within
each plot.

6. Statistical Analysis:

Analyze data using Analysis of Variance (ANOVA).
Use a means separation test (e.g., Fisher's Protected LSD at p ≤ 0.05) to compare treatment
means.

Protocol 2: Crop Tolerance Trial

1. Objective: To evaluate the tolerance of a specific crop (e.g., soybean or corn) to pre-plant

applications of halauxifen-methyl in a no-till system.

2. Experimental Design:
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Randomized complete block design with 4 replications.
Maintain plots weed-free throughout the growing season to isolate the effects of the
herbicide.

3. Treatments:

Untreated control.
Halauxifen-methyl at the registered rate (1x) and twice the registered rate (2x).
Apply treatments at various pre-plant intervals (e.g., 28, 21, 14, 7, and 0 days before
planting).

4. Crop Management:

Plant the crop using a no-till planter at the recommended seeding rate.
Follow standard agronomic practices for the specific crop.

5. Data Collection:

Visually assess crop injury (phytotoxicity) at regular intervals after planting (e.g., 7, 14, 21,
and 28 days after planting) on a scale of 0% (no injury) to 100% (plant death).
Measure crop stand (plant population) and plant height at various growth stages.
At crop maturity, harvest the center rows of each plot and determine the grain yield, adjusting
for moisture content.

6. Statistical Analysis:

Analyze data using ANOVA.
Separate treatment means using an appropriate statistical test (e.g., Tukey's HSD at p ≤
0.05).

Visualizations
The following diagrams illustrate the mode of action of halauxifen-methyl and a typical

experimental workflow for herbicide evaluation.
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Halauxifen-methyl mode of action signaling pathway.
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General workflow for herbicide efficacy and tolerance trials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672591?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

